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Compound of Interest

Compound Name: (-)-Afzelechin

cat. No.: B15594027

An In-depth Technical Guide to the Natural Sources and Isolation of (-)-Afzelechin
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the natural sources of (-)-Afzelechin, a
flavan-3-ol with potential therapeutic applications, and details the methodologies for its isolation
and purification. The information is intended to support research and development efforts in
natural product chemistry and drug discovery.

Natural Sources of (-)-Afzelechin

(-)-Afzelechin and its stereoisomers are distributed across various plant species. While it is
often found as a constituent of polymeric proanthocyanidins, several plants have been
identified as sources of the monomeric form. The concentration and ease of extraction can vary
significantly depending on the plant part, geographical location, and harvesting time.

Table 1: Principal Natural Sources of Afzelechin Stereoisomers
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Biosynthesis of (-)-Afzelechin
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(-)-Afzelechin is synthesized in plants via the flavonoid biosynthesis pathway, which is a
branch of the general phenylpropanoid pathway. The pathway starts with the amino acid
phenylalanine and involves a series of enzymatic reactions. The final steps determining the
stereochemistry of the flavan-3-ol are catalyzed by leucoanthocyanidin reductase (LAR) and
anthocyanidin reductase (ANR).[7][8][9]
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Caption: Biosynthetic pathway of (-)-Afzelechin and (-)-Epiafzelechin.

Isolation and Purification of (-)-Afzelechin

The isolation of (-)-Afzelechin from natural sources typically involves solvent extraction
followed by various chromatographic techniques to separate the target compound from a
complex mixture of other phytochemicals.

General Experimental Workflow

The following diagram illustrates a typical workflow for the isolation and purification of (-)-
Afzelechin from a plant source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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